Cas no 2411327-66-5 (tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate)

• Product Name: tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate
• CAS No: 2411327-66-5
• MF: C₁₇H₃₁N₃O₃
• MW: 325.446344614029
• CID: 6340377
• PubChem ID: 165784927
• Update Time: 2025-10-25

tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate
• tert-butyl N-(3-{2-[(2E)-4-(dimethylamino)but-2-enamido]ethyl}cyclobutyl)carbamate
• 2411327-66-5
• Z3952174192
• EN300-26574649

• Inchi： 1S/C17H31N3O3/c1-17(2,3)23-16(22)19-14-11-13(12-14)8-9-18-15(21)7-6-10-20(4)5/h6-7,13-14H,8-12H2,1-5H3,(H,18,21)(H,19,22)/b7-6+
• InChI Key： PYYQVXMEHIVCJG-VOTSOKGWSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(CCNC(/C=C/CN(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 325.23654186g/mol
• Monoisotopic Mass: 325.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate

Comprehensive Overview of tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate (CAS No. 2411327-66-5)

tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate (CAS No. 2411327-66-5) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and biochemical research fields. This compound, often referred to by its abbreviated name, is a derivative of carbamate and features a unique structural framework that includes a cyclobutyl ring and a dimethylamino group. Its molecular complexity and functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's CAS number 2411327-66-5 serves as a unique identifier, ensuring precise tracking and regulatory compliance in research and industrial applications. The presence of the tert-butyl group and the carbamate moiety in its structure enhances its stability and reactivity, making it a versatile building block in organic synthesis. Researchers are particularly interested in its potential applications as a pharmacophore in the design of novel therapeutics targeting various diseases.

One of the most intriguing aspects of tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate is its role in medicinal chemistry. The compound's ability to act as a protease inhibitor or a kinase modulator has been explored in recent studies. These properties align with current trends in drug development, where small molecules with specific functional groups are sought after for their potential to interact with biological targets. The dimethylamino group, in particular, is known to influence the compound's solubility and bioavailability, which are critical factors in drug design.

In addition to its pharmaceutical applications, CAS No. 2411327-66-5 is also being investigated for its utility in bioconjugation and chemical biology. The compound's reactive sites allow for selective modifications, enabling researchers to attach it to proteins, peptides, or other biomolecules. This capability is highly relevant in the context of targeted drug delivery and diagnostic imaging, which are hot topics in modern biomedical research. The integration of such compounds into nanotechnology platforms further expands their potential applications.

The synthesis of tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the cyclobutyl ring, the introduction of the dimethylamino group, and the final carbamate protection. Optimizing these steps for yield and purity is a focus area for chemists, as it directly impacts the compound's scalability and cost-effectiveness. Recent advancements in green chemistry have also influenced the synthesis protocols, with an emphasis on reducing waste and improving sustainability.

Market dynamics for CAS No. 2411327-66-5 reflect the growing demand for specialized intermediates in the pharmaceutical industry. Companies engaged in contract research and custom synthesis are increasingly offering this compound to meet the needs of drug developers. The rise of personalized medicine and orphan drug development has further fueled interest in such niche chemicals. Analysts predict that the market for tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate will continue to expand as more therapeutic applications are discovered.

From a regulatory standpoint, tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate is subject to standard chemical safety guidelines. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to ensure its safe handling and use. While the compound is not classified as a hazardous material, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability over time.

In conclusion, tert-butyl N-(3-{2-(2E)-4-(dimethylamino)but-2-enamidoethyl}cyclobutyl)carbamate (CAS No. 2411327-66-5) represents a fascinating example of modern chemical innovation. Its unique structure and versatile applications make it a valuable asset in drug discovery, bioconjugation, and beyond. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and biotechnology.